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Compound of Interest

Compound Name: 2-Amino-3-hydroxypropanenitrile

CAS No.: 125310-61-4

Cat. No.: B2468834

Get Quote

An In-Depth Technical Guide to the Basic Properties of 2-Amino-3-hydroxypropanenitrile
(Serine Nitrile)

Abstract
This technical guide provides a comprehensive examination of 2-Amino-3-
hydroxypropanenitrile, a molecule of significant interest due to its structural analogy to the

proteinogenic amino acid serine and its role as a key intermediate in prebiotic chemistry. For

researchers, synthetic chemists, and drug development professionals, this document details

the compound's fundamental chemical and physical properties, plausible synthetic routes, and

characteristic reactivity. Furthermore, it explores its potential applications in medicinal

chemistry as a versatile synthon and a scaffold for enzyme inhibitors. Standardized workflows

for analytical characterization and critical safety and handling protocols are also presented to

provide a holistic resource for laboratory practice.

Introduction and Significance
2-Amino-3-hydroxypropanenitrile, also known as serine nitrile, is a bifunctional molecule

featuring a primary amine, a hydroxyl group, and a nitrile on a three-carbon backbone. Its direct
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structural relationship to serine—differing only by the nitrile group in place of a carboxylic acid

—makes it a compelling subject of study. This unique arrangement of functional groups imparts

a versatile reactivity profile, positioning it as a valuable building block in organic synthesis.

The significance of this compound extends into two primary domains of modern science:

Prebiotic Chemistry: 2-Amino-3-hydroxypropanenitrile has been identified as a plausible

precursor in the abiogenesis of essential biomolecules. Studies have suggested its

involvement in the formation of simple sugars and the common origins of RNA and protein

precursors, highlighting its potential role in the primordial chemical landscape that led to life.

[1][2]

Medicinal Chemistry and Drug Development: The nitrile group is a well-established

pharmacophore that can modulate a molecule's physicochemical properties, improve

metabolic stability, and participate in critical binding interactions with protein targets.[3][4]

The α-amino nitrile motif, in particular, is a key structural feature in a class of enzyme

inhibitors, such as those targeting dipeptidyl peptidase-4 (DPP-4).[3] As a nitrile analog of

serine, this compound serves as a valuable starting point for the design of novel serine

protease inhibitors, peptidomimetics, and other biologically active agents.

This guide aims to consolidate the available data and provide expert-driven insights into the

core properties and handling of 2-Amino-3-hydroxypropanenitrile, empowering researchers

to harness its full potential.

Chemical and Physical Properties
The fundamental identity and computed physicochemical properties of 2-Amino-3-
hydroxypropanenitrile are summarized below. It is important to note that many of these

properties are derived from computational models due to a scarcity of extensive experimental

data in the literature.

Table 1: Chemical Identifiers and Structural Information
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Identifier Value Source

IUPAC Name
2-amino-3-

hydroxypropanenitrile
[1]

Common Name Serine nitrile [1]

CAS Number 125310-61-4 [1]

Molecular Formula C₃H₆N₂O [1]

SMILES C(C(C#N)N)O [1]

InChIKey
BOYRGCUYTXBPQH-

UHFFFAOYSA-N
[1]

Table 2: Computed Physicochemical Properties

Property Value Source

Molecular Weight 86.09 g/mol [1]

Monoisotopic Mass 86.048012819 Da [1]

XLogP3 -1.6 [1]

Topological Polar Surface Area 70 Å² [1]

Hydrogen Bond Donor Count 2 PubChem

Hydrogen Bond Acceptor

Count
3 PubChem

Rotatable Bond Count 2 PubChem

The molecule is chiral, with the stereocenter at the C2 position. The information presented here

pertains to the racemic mixture unless otherwise specified.

Synthesis and Reactivity
Synthetic Pathways: The Kiliani-Fischer Approach
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A definitive, optimized synthesis for 2-Amino-3-hydroxypropanenitrile is not widely published.

However, a logical and well-established route can be designed based on the Kiliani-Fischer

synthesis, a classical method for elongating aldose chains.[5] This methodology involves the

nucleophilic addition of cyanide to an aldehyde, forming a cyanohydrin. The most logical

precursor for this synthesis is glyceraldehyde.

The process involves two key steps:

Cyanohydrin Formation: Reaction of glyceraldehyde with a cyanide source (e.g., HCN or

NaCN) to form 2,3-dihydroxypropanenitrile.

Amination: Subsequent conversion of the C2 hydroxyl group to an amine. A more direct

approach, analogous to the Strecker synthesis, would involve reacting glyceraldehyde with

ammonia and a cyanide source.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Amino-3-hydroxypropanenitrile | C3H6N2O | CID 14656672 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. assets.thermofisher.cn [assets.thermofisher.cn]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b2468834/docs?utm_src=pdf-body-img#2-amino-3-hydroxypropanenitrile-basic-properties
https://www.benchchem.com/product/b2468834?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-3-hydroxypropanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-3-hydroxypropanenitrile
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL12570&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2468834?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore - PMC
[pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. pdf.benchchem.com [pdf.benchchem.com]

To cite this document: BenchChem. [2-Amino-3-hydroxypropanenitrile basic properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2468834/docs#2-amino-3-hydroxypropanenitrile-
basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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